Cas no 13245-55-1 (4-Hydroxyphenyl 4-nitrobenzoate)

• Product Name: 4-Hydroxyphenyl 4-nitrobenzoate
• CAS No: 13245-55-1
• MF: C₁₃H₉NO₅
• MW: 259.214263677597
• CID: 199652
• PubChem ID: 229623
• Update Time: 2025-04-19

4-Hydroxyphenyl 4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxyphenyl 4-nitrobenzoate
• (4-hydroxyphenyl) 4-nitrobenzoate
• 1,4-Benzenediol,1-(4-nitrobenzoate)
• 4-hydroxyphenyl-4-nitrobenzoat
• 4-Nitro-benzoesaeure-(4-hydroxy-phenylester)
• 4-nitro-benzoic acid-(4-hydroxy-phenyl ester)
• p-Hydroxyphenyl-p-nitrobenzoat
• Nsc23422
• 4-Benzenediol
• 1-(4-nitrobenzoate)
• OOKOBCBLUCPMQB-UHFFFAOYSA-N
• DTXSID40927686
• NSC-23422
• SCHEMBL9135711
• 13245-55-1
• 4-Hydroxyphenyl4-nitrobenzoate
• 4-Nitro-benzoic acid 4-hydroxy-phenyl ester

• Inchi： 1S/C13H9NO5/c15-11-5-7-12(8-6-11)19-13(16)9-1-3-10(4-2-9)14(17)18/h1-8,15H
• InChI Key： OOKOBCBLUCPMQB-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1)[N+](=O)[O-])=O)C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 259.04800
• Monoisotopic Mass: 259.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Density: 1.415
• Boiling Point: 477.6°Cat760mmHg
• Flash Point: 242.7°C
• Refractive Index: 1.644
• PSA: 92.35000
• LogP: 3.04280